Cas no 1706-73-6 (1,4-Benzenediol,2-(phenylmethyl)-)

1,4-Benzenediol,2-(phenylmethyl)- structure
1706-73-6 structure
Product Name:1,4-Benzenediol,2-(phenylmethyl)-
CAS No:1706-73-6
MF:C13H12O2
MW:200.233183860779
CID:141818
PubChem ID:74354
Update Time:2025-04-19

1,4-Benzenediol,2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2-(phenylmethyl)-
    • 2-?Benzylhydroquinone
    • 2-benzylbenzene-1,4-diol
    • 2-Benzylhydroquinone
    • 2-(Phenylmethyl)-1,4-benzenediol
    • 2.5-Dihydroxy-1-benzyl-benzol
    • 2-benzyl-4-hydroxyphenol
    • 2-Benzyl-hydrochinon
    • 2-benzyl-hydroquinone
    • AC1L2LQ9
    • AC1Q7AFI
    • benzyl-1,4-hydroquinone
    • Benzylhydroquinone
    • hydroquinone derivative, 2a
    • monobenzylhydroquinone
    • SureCN390179
    • 2-Benzyl-1,4-benzenediol
    • BMC171353 Compound 6b
    • NSC 99303
    • 1,4-Benzenediol, 2-(phenylmethyl)-
    • SCHEMBL390179
    • CHEMBL481994
    • DTXSID2073273
    • BDBM34111
    • NSC99303
    • NSC-99303
    • 1706-73-6
    • FT-0733773
    • NEWPHVNFSATQRX-UHFFFAOYSA-N
    • NCI60_042224
    • DA-28952
    • Inchi: 1S/C13H12O2/c14-12-6-7-13(15)11(9-12)8-10-4-2-1-3-5-10/h1-7,9,14-15H,8H2
    • InChI Key: NEWPHVNFSATQRX-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 200.08376
  • Monoisotopic Mass: 200.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.0907 (rough estimate)
  • Melting Point: 105.8°C
  • Boiling Point: 297.96°C (rough estimate)
  • Flash Point: 192.6°C
  • Refractive Index: 1.6110 (estimate)
  • PSA: 40.46
  • LogP: 2.68860

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